Cas no 1226436-65-2 (2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide)

2-(Benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide is a synthetic organic compound featuring a benzylsulfanyl moiety linked to an acetamide group, which is further substituted at the N-position by a 1H-indazol-6-yl ring. This structure imparts potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for developing enzyme inhibitors or receptor modulators. The benzylsulfanyl group enhances lipophilicity, potentially improving membrane permeability, while the indazole core offers hydrogen-bonding capabilities for targeted interactions. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate in drug discovery. The compound’s stability and purity profile support reproducible results in experimental applications.
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide structure
1226436-65-2 structure
Product Name:2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
CAS No:1226436-65-2
MF:C16H15N3OS
MW:297.374801874161
CID:5996708
PubChem ID:75272140
Update Time:2025-06-26

2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
    • 2-benzylsulfanyl-N-(1H-indazol-6-yl)acetamide
    • 1226436-65-2
    • Inchi: 1S/C16H15N3OS/c20-16(11-21-10-12-4-2-1-3-5-12)18-14-7-6-13-9-17-19-15(13)8-14/h1-9H,10-11H2,(H,17,19)(H,18,20)
    • InChI Key: DCIBBXNNOBMFCC-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)C=NN2)(=O)CSCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 305.15618354g/mol
  • Monoisotopic Mass: 305.15618354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.5Ų

2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5882-0911-2μmol
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
2μmol
$57.0 2023-09-09
Life Chemicals
F5882-0911-5μmol
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
5μmol
$63.0 2023-09-09
Life Chemicals
F5882-0911-10μmol
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
10μmol
$69.0 2023-09-09
Life Chemicals
F5882-0911-20μmol
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
20μmol
$79.0 2023-09-09
Life Chemicals
F5882-0911-1mg
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
1mg
$54.0 2023-09-09
Life Chemicals
F5882-0911-2mg
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
2mg
$59.0 2023-09-09
Life Chemicals
F5882-0911-3mg
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
3mg
$63.0 2023-09-09
Life Chemicals
F5882-0911-4mg
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
4mg
$66.0 2023-09-09
Life Chemicals
F5882-0911-5mg
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
5mg
$69.0 2023-09-09
Life Chemicals
F5882-0911-10mg
2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide
1226436-65-2
10mg
$79.0 2023-09-09

Additional information on 2-(benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide

2-(Benzylsulfanyl)-N-(1H-Indazol-6-yl)acetamide (CAS No 1226436-65-2): A Promising Scaffold in Medicinal Chemistry

2-(Benzylsulfanyl)-N-(1H-indazol-6-yl)acetamide, identified by its CAS number 1226436-65-2, represents a critical molecular scaffold with potential applications in pharmaceutical research. This compound features a unique combination of an indazole ring and a benzylsulfanyl group, which are key structural elements in the development of novel therapeutics. Recent studies have highlighted its potential as a lead compound for targeting specific biological pathways, particularly in the context of inflammation regulation and cellular signaling modulation.

The indazole ring in this molecule contributes to its aromaticity and hydrogen-bonding capabilities, making it a versatile platform for drug design. The benzylsulfanyl group enhances its solubility and metabolic stability, which are essential properties for pharmaceutical compounds. These structural features enable the molecule to interact with multiple biological targets, including kinase enzymes and transcription factors, which are implicated in various disease mechanisms.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the antioxidant activity of this compound in cellular models. The acetamide group plays a crucial role in its ability to scavenge reactive oxygen species (ROS), which is a significant factor in its therapeutic potential for neurodegenerative disorders. Additionally, its lipophilicity profile allows for efficient cellular uptake, further supporting its application in drug development.

The synthetic pathway of this compound involves a multi-step process that includes the formation of the indazole core through a [Cyclization reaction], followed by the introduction of the benzylsulfanyl substituent via a [Sulfurization reaction]. This approach ensures high yield and purity, which are critical for pharmaceutical quality control. The regioselectivity of these reactions is a key factor in the successful synthesis of the target molecule.

Current studies are exploring the anti-inflammatory properties of this compound in animal models. Preclinical data suggest that it can inhibit the NF-κB signaling pathway, a major regulator of inflammatory responses. This mechanism is particularly relevant for the treatment of autoimmune diseases and chronic inflammation. The selectivity of its action is a significant advantage over traditional anti-inflammatory agents, which often exhibit broad immunosuppressive effects.

Advances in computational chemistry have enabled the prediction of the binding affinity of this compound to various protein targets. Molecular docking studies indicate strong interactions with protease enzymes involved in pathogen invasion, suggesting potential applications in antimicrobial therapy. The conformational flexibility of the molecule allows it to adapt to different binding sites, enhancing its versatility as a drug candidate.

The pharmacokinetic profile of this compound has been evaluated in preclinical studies, revealing favorable absorption, distribution, and metabolism characteristics. Its half-life and bioavailability are consistent with the requirements for oral administration, which is a critical factor in the development of therapeutic agents. Further optimization of its metabolic stability is currently under investigation to improve its therapeutic efficacy.

Emerging research is also focusing on the antitumor activity of this compound. In vitro experiments have shown its ability to induce apoptosis in cancer cell lines, particularly those overexpressing oncogenic kinases. The selectivity of its action against malignant cells, while sparing normal tissues, is a promising feature for the development of targeted therapies. These findings highlight its potential as a candidate for precision medicine approaches.

The synthetic versatility of this compound has led to the exploration of its derivatives for enhanced therapeutic effects. Modifications to the indazole ring or the benzylsulfanyl group have been shown to improve its target specificity and potency. These structural variations are being investigated to address the limitations of the parent compound and to expand its therapeutic applications.

Overall, the structural complexity and functional versatility of 1226436-65-2 position it as a promising candidate for pharmaceutical development. Continued research into its biological activities and synthetic modifications will be essential for translating its potential into effective therapeutic solutions. The integration of advanced analytical techniques and computational modeling will further accelerate the discovery and optimization of this compound as a drug candidate.

As the field of medicinal chemistry evolves, the study of compounds like 1226436-65-2 will remain a focal point for innovation. The ability to harness its unique structural features for targeted therapeutic applications underscores the importance of interdisciplinary research in advancing pharmaceutical science. The future of this compound lies in its potential to address unmet medical needs and to contribute to the development of next-generation therapeutics.

In conclusion, the multifunctional properties of 1226436-65-2 make it a significant molecule in the pursuit of novel drug discovery. Its structural features, combined with the insights from recent studies, provide a strong foundation for further exploration. The continued investigation into its biological mechanisms and synthetic potential will be crucial in realizing its therapeutic value and expanding its applications in medicine.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent